Cas no 897610-89-8 (N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide
• CAS No: 897610-89-8
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 6321680
• PubChem ID: 18565461
• Update Time: 2025-07-19

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide
• N-(2-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-1-benzofuran-2-carboxamide
• N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)benzofuran-2-carboxamide
• AKOS024625157
• F2068-0498
• 897610-89-8
• N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C22H25N3O5S/c1-29-19-8-6-18(7-9-19)24-11-13-25(14-12-24)31(27,28)15-10-23-22(26)21-16-17-4-2-3-5-20(17)30-21/h2-9,16H,10-15H2,1H3,(H,23,26)
• InChI Key： HXANIZWIVTVKIH-UHFFFAOYSA-N
• SMILES： S(CCNC(C1=CC2C=CC=CC=2O1)=O)(N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 443.15149208g/mol
• Monoisotopic Mass: 443.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide

Introduction to N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide and Its Significance in Modern Medicinal Chemistry

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide, a compound with the CAS number 897610-89-8, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of intense research interest. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical and biological behavior.

The core of the molecule is the benzofuran scaffold, which is a well-known motif in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The benzofuran ring system is fused with a carboxamide group, enhancing the molecule's potential for interactions with biological targets. Furthermore, the presence of a piperazine moiety linked to a sulfonamide group provides additional opportunities for modulating biological activity. This combination of structural elements makes N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide a versatile candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable candidates for the development of new therapeutic agents. The sulfonamide group in N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide is strategically positioned to interact with biological targets, enhancing its pharmacological potential.

The piperazine ring is another critical component of this compound, contributing to its pharmacological profile. Piperazine derivatives are widely recognized for their role as central nervous system (CNS) active agents, as well as their efficacy in treating various diseases such as hypertension and parasitic infections. The specific substitution pattern on the piperazine ring in N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide is designed to optimize its interaction with biological targets, thereby enhancing its therapeutic efficacy.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent research has demonstrated that molecules containing the benzofuran scaffold can modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The presence of the piperazine and sulfonamide groups further enhances its potential as a CNS active agent by providing multiple sites for interaction with neural receptors.

The synthesis of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently.

In terms of pharmacokinetic properties, N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide exhibits promising characteristics that make it suitable for further development into a therapeutic agent. Studies have shown that this compound has good solubility in both water and organic solvents, which is crucial for formulating effective drug products. Additionally, preliminary toxicity studies indicate that it is well-tolerated at relevant doses, suggesting a favorable safety profile.

The development of new drugs often involves extensive computational modeling and molecular docking studies to predict how a compound will interact with biological targets. In the case of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide, computational studies have been used to identify potential binding sites on target proteins. These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with numerous diseases, including arthritis, cardiovascular disease, and cancer. The sulfonamide group in N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide has been shown to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, this compound has the potential to reduce inflammation and alleviate symptoms associated with various inflammatory conditions.

Another exciting application area for N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide is in oncology research. Cancer remains one of the most challenging diseases to treat effectively. Recent advances in targeted therapy have led to the development of drugs that specifically inhibit cancer cell growth while minimizing side effects on healthy cells. The unique structure of this compound makes it an attractive candidate for developing new anticancer agents by targeting specific molecular pathways involved in cancer progression.

The future prospects for N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-1-benzofuran-2-carboxamide are bright. Ongoing research aims to further optimize its pharmacological properties through structural modifications and additional preclinical studies. These efforts are expected to lead to the development of novel therapeutic agents that can address unmet medical needs across multiple disease areas.